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Compound of Interest

Compound Name: 3-(4-Chlorophenyl)propanoic acid

Cat. No.: B181324

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
safety information for p-Chlorohydrocinnamic acid (also known as 3-(4-
chlorophenyl)propanoic acid). The information is intended to support research, development,
and manufacturing activities where this compound is utilized as a key chemical intermediate.

Core Properties of p-Chlorohydrocinnamic Acid

p-Chlorohydrocinnamic acid is a carboxylic acid derivative characterized by a p-chlorinated
phenyl group attached to a propanoic acid moiety.[1] It is a white to off-white crystalline solid at
room temperature and does not occur naturally.[1] Its primary application is as a building block
and intermediate in the synthesis of more complex molecules, particularly pharmaceutical
agents targeting the central nervous system.[1]

Physical and Chemical Data

The following tables summarize the key physical and chemical properties of p-
Chlorohydrocinnamic acid.

Table 1: General and Physical Properties
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Property Value Source(s)
CAS Number 2019-34-3 [1][2][3]
Molecular Formula CoHoCIO2 [1112][31[4]
Molecular Weight 184.62 g/mol [2][5]
Appearance White to light yellow 1]
powder/crystal

Melting Point 121-131°C [1][6][7]
Boiling Point 306.6 °C @ 760 mmHg [1]
Density ~1.27 g/cm3 [1]
Flash Point 139.2 °C [1]
Vapor Pressure 0.000333 mmHg @ 25°C [1]

Table 2: Solubility and Partitioning Properties
Property Value Source(s)
pKa 4.61 @ 25°C [7]
LogP (Octanol/Water) 2.357 [11[2]

Water Solubility

log10WS = -2.48 (Calculated)

[2]

Solubility

Soluble in DMSO

[5]

Spectral Data

Spectral analysis is crucial for identity confirmation and quality control.

e Infrared (IR) Spectrum: Data is available from the NIST/EPA Gas-Phase Infrared Database,

which can be used to identify key functional groups.[3]

e Mass Spectrum: Electron ionization (EI) mass spectrometry data is available from NIST,

providing fragmentation patterns for structural elucidation.[3]
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» Nuclear Magnetic Resonance (NMR) Spectrum: The structure of p-Chlorohydrocinnamic acid
has been confirmed by NMR.

Experimental Protocols
Synthesis of p-Chlorohydrocinnamic Acid

A common and high-yield method for synthesizing p-Chlorohydrocinnamic acid is through the
catalytic hydrogenation of a cinnamate precursor.[4]

Objective: To synthesize 3-(4-chlorophenyl)propanoic acid from benzyl 4-chloro cinnamate.

Materials:

Benzyl 4-chloro cinnamate (Substrate)

» 5% Palladium on beta zeolite (Pd/beta zeolite) (Catalyst)
o Ethyl acetate (Solvent)

e Hydrogen gas (H2)

o Test tube with septum

» Balloon

e Needles

Membrane filter (0.45 pm)
Procedure:

e Combine 136.4 mg (0.5 mmol) of benzyl 4-chloro cinnamate and 21.2 mg (2 mol% as
metallic palladium) of 5% Pd/beta zeolite catalyst in a test tube.

e Add 1 mL of ethyl acetate to suspend the solids.

o Seal the test tube with a septum.
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 Insert a needle attached to a balloon filled with hydrogen gas through the septum.
 Insert a second needle to act as a vent.

o Purge the system by gently pulling the gas out through the vent needle. Repeat this process
three times to replace the atmosphere inside the test tube with hydrogen.

« Fill the test tube with hydrogen gas from the balloon.
e Maintain the reaction mixture at 40°C with vigorous stirring for 1.5 hours.

e Upon completion, filter the reaction solution through a 0.45 ym membrane filter to remove
the catalyst.

e Wash the filter with an additional 15 mL of ethyl acetate.
» Concentrate the combined filtrate to yield the product, 3-(4-chlorophenyl)propanoic acid.

Expected Outcome: This procedure has a reported raw material conversion of 100% and a
product yield of 98% (89.5 mq).[4]

Visualized Workflows and Pathways
Experimental Workflow: Catalytic Hydrogenation

The following diagram illustrates the key steps in the synthesis of p-Chlorohydrocinnamic acid
via catalytic hydrogenation.

Reaction Setup

Workup & Isolation

5. Filter Reaction Mixture }—b{ 6. Concentrate Filtrate

Reaction Execution

1. Combine Reactants
(Benzyl 4-chloro cinnamate
+ 5% Pd/beta zeolite)

Final Product:
p-Chlorohydrocinnamic Acid

2. Add Solvent
(Ethyl Acetate)

3. Purge with H2 Gas 4. Stir at 40°C for 1.5h

Click to download full resolution via product page

Caption: Workflow for the synthesis of p-Chlorohydrocinnamic acid.
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Role in Pharmaceutical Synthesis

p-Chlorohydrocinnamic acid is not typically investigated for direct biological activity. Instead, its
chemical structure makes it a valuable precursor for creating more complex pharmaceutical
molecules, particularly those designed to interact with the central nervous system (CNS).

p-Chlorohydrocinnamic Acid
(Building Block)

Chemical Modification
(e.g., amidation, esterification,
coupling reactions)

ransformation

Advanced Intermediates

Final Synthesis Step

Active Pharmaceutical
Ingredients (APIs)

argets CNS{Jargets CNS

Click to download full resolution via product page

Caption: Role as a precursor in pharmaceutical drug development.
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Safety and Handling

p-Chlorohydrocinnamic acid is classified as hazardous. Proper safety protocols must be
followed during handling and storage.

Table 3: GHS Hazard Information

Hazard Class Code Description Source(s)
Acute Toxicity, Oral H302 Harmful if swallowed [8][9]
) Causes serious eye
Serious Eye Damage H318 [8][9]
damage

 Signal Word: Danger[8][9]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection. Use a dust mask (e.g., type N95) in powder form.[8]

e First Aid:

o

Eyes: Immediately rinse with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and get medical help.[8]

o

Ingestion: If swallowed, rinse mouth and get medical help. Do not induce vomiting.[8]

o

Skin: Wash off with plenty of soap and water.[8]

[¢]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[8]
e Incompatibilities: Avoid contact with strong oxidizing agents.[10]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and
hydrogen chloride gas.[10]

o Storage: Store in a cool, dry, and well-ventilated area with the container lid securely closed.
Keep sealed in dry, room temperature conditions.[6][7][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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